Cas no 1352503-99-1 (6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352503-99-1
• MF: C₁₉H₂₄N₂O₂S₂
• MW: 376.536062240601
• CID: 5188810
• Update Time: 2025-07-15

6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• Pyridine, 2-(ethylthio)-5-[1-[(4-methylphenyl)sulfonyl]-2-piperidinyl]-

• Inchi： 1S/C19H24N2O2S2/c1-3-24-19-12-9-16(14-20-19)18-6-4-5-13-21(18)25(22,23)17-10-7-15(2)8-11-17/h7-12,14,18H,3-6,13H2,1-2H3
• InChI Key： PGSFVWHTCULXQF-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC=C(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Introduction to 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352503-99-1)

6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, with the CAS number 1352503-99-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The molecule consists of a bipyridine core with various functional groups attached, including an ethylsulfanyl group and a toluene-4-sulfonyl moiety. These functional groups contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop efficient routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

The biological activity of 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action was attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has also shown promise as an antitumor agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The antitumor activity was attributed to its ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapies.

In addition to its therapeutic potential, 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has been investigated for its use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for studying protein-protein interactions and signaling pathways. For example, researchers at Harvard University used this compound to investigate the role of specific kinases in cellular signaling pathways. The results provided insights into the mechanisms underlying various cellular processes and could lead to the discovery of new drug targets.

The safety profile of 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

In conclusion, 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2，3]bipyridinyl (CAS No. 1352503-99-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and functional groups make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. As research continues to advance our understanding of this compound's properties and mechanisms of action, 6-Ethylsulfanyl-1-(toluene-4-sulfonyl)-1，2，3，4，5，6-hexahydro-[2，3]bipyridinyl (CAS No. 1352503-99-1) is poised to play a significant role in the development of new treatments for inflammatory diseases and cancer.